Cas no 61779-42-8 (1,3-Cyclohexanedione, 2-(2-fluoro-3-oxobutyl)-2-methyl-)

• Product Name: 1,3-Cyclohexanedione, 2-(2-fluoro-3-oxobutyl)-2-methyl-
• CAS No: 61779-42-8
• MF: C₁₁H₁₅FO₃
• MW: 214.233407258987
• CID: 466465
• PubChem ID: 71392308
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2-fluoro-3-oxobutyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2-fluoro-3-oxobutyl)-2-methyl-
• 2-(2-fluoro-3-oxobutyl)-2-methylcyclohexane-1,3-dione
• 61779-42-8
• DTXSID20814126

• Inchi： 1S/C11H15FO3/c1-7(13)8(12)6-11(2)9(14)4-3-5-10(11)15/h8H,3-6H2,1-2H3
• InChI Key： RVLYXYYMJKYAJK-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)CC1(C)C(CCCC1=O)=O

Computed Properties

• Exact Mass: 214.10055
• Monoisotopic Mass: 214.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21